Cas no 59290-05-0 (3-Pyridinecarboxamide, N,2-dimethyl-5-nitro-)

59290-05-0 structure
Product name:3-Pyridinecarboxamide, N,2-dimethyl-5-nitro-
3-Pyridinecarboxamide, N,2-dimethyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxamide, N,2-dimethyl-5-nitro-
- N,2-dimethyl-5-nitropyridine-3-carboxamide
- 59290-05-0
- DTXSID10613226
-
- Inchi: InChI=1S/C8H9N3O3/c1-5-7(8(12)9-2)3-6(4-10-5)11(13)14/h3-4H,1-2H3,(H,9,12)
- InChI Key: DJMDDIAUWIZUAS-UHFFFAOYSA-N
- SMILES: CNC(C1=CC([N+]([O-])=O)=CN=C1C)=O
Computed Properties
- Exact Mass: 195.06447
- Monoisotopic Mass: 195.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.8Ų
- XLogP3: 0.4
Experimental Properties
- PSA: 85.13
3-Pyridinecarboxamide, N,2-dimethyl-5-nitro- Related Literature
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Ileana Menegazzo,Alexander Fries,Stefano Mammi,Roberta Galeazzi,Gianluca Martelli,Mario Orena,Samuele Rinaldi Chem. Commun., 2006, 4915-4917
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Valery A. Barachevsky,Yury A. Puankov,Tatyana M. Valova,Olga I. Kobeleva,K. Lyssenko New J. Chem., 2009,33, 2267-2277
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Wei Cui,Ruijie Zhu,Yong Zheng,Qifeng Mu,Menghan Pi,Rong Ran J. Mater. Chem. A, 2021,9, 9706-9718
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